Cas no 1325559-19-0 (Mefenamic acid-(benzoic ring-13C6))

Mefenamic acid-(benzoic ring-13C6) is a stable isotope-labeled analog of mefenamic acid, where the six carbon atoms in the benzoic ring are replaced with ¹³C isotopes. This compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in pharmacokinetic and metabolic studies. The ¹³C-labeled benzoic ring provides minimal isotopic interference, enhancing analytical reliability. Its structural integrity matches unlabeled mefenamic acid, making it ideal for tracer experiments and drug metabolism research. The product is synthesized under stringent conditions to guarantee isotopic purity and chemical stability, meeting the demands of advanced analytical applications.
Mefenamic acid-(benzoic ring-13C6) structure
1325559-19-0 structure
Product Name:Mefenamic acid-(benzoic ring-13C6)
CAS No:1325559-19-0
MF:C15H15NO2
MW:247.241032838821
CID:1078684
PubChem ID:329755133
Update Time:2025-10-24

Mefenamic acid-(benzoic ring-13C6) Chemical and Physical Properties

Names and Identifiers

    • Mefenamic acid-13C6
    • Mefenamic acid-(benzoic ring-13C6)
    • 2-(2,3-Dimethylphenylamino)benzoic-13C6 acid
    • [13C6]-Mefenamic acid
    • HY-B0574S2
    • CS-0226178
    • 1325559-19-0
    • 6-(2,3-dimethylanilino)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylic acid
    • Mefenamic acid-(benzoic ring-13C6), VETRANAL(TM), analytical standard
    • Mefenamic acid 13C6 (benzoic ring 13C6) 100 microg/mL in Acetonitrile
    • MDL: MFCD20036277
    • Inchi: 1S/C15H15NO2/c1-10-6-5-9-13(11(10)2)16-14-8-4-3-7-12(14)15(17)18/h3-9,16H,1-2H3,(H,17,18)/i3+1,4+1,7+1,8+1,12+1,14+1
    • InChI Key: HYYBABOKPJLUIN-MQISJZSBSA-N
    • SMILES: O([H])C([13C]1=[13C]([H])[13C]([H])=[13C]([H])[13C]([H])=[13C]1N([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 247.13040773g/mol
  • Monoisotopic Mass: 247.13040773g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 49.3Ų

Mefenamic acid-(benzoic ring-13C6) Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H315-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi

Mefenamic acid-(benzoic ring-13C6) Pricemore >>

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Additional information on Mefenamic acid-(benzoic ring-13C6)

Comprehensive Analysis of Mefenamic acid-(benzoic ring-13C6) (CAS No. 1325559-19-0): Applications and Research Insights

Mefenamic acid-(benzoic ring-13C6) (CAS No. 1325559-19-0) is a stable isotope-labeled derivative of the well-known nonsteroidal anti-inflammatory drug (NSAID), Mefenamic acid. This compound is specifically designed with a 13C6-labeled benzoic ring, making it an invaluable tool in pharmaceutical research, metabolic studies, and analytical chemistry. The incorporation of carbon-13 isotopes enhances its utility in quantitative mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, addressing the growing demand for precision in drug development and biomarker discovery.

In recent years, the focus on isotope-labeled compounds has surged, driven by advancements in precision medicine and personalized therapeutics. Researchers frequently search for terms like "13C-labeled pharmaceuticals" or "isotopic internal standards for NSAIDs," reflecting the need for reliable reference materials. Mefenamic acid-(benzoic ring-13C6) meets this demand by serving as a critical standard in LC-MS/MS assays, enabling accurate quantification of Mefenamic acid in biological matrices such as plasma, urine, and tissues.

The compound's unique isotopic purity (>99% 13C6) ensures minimal interference in analytical workflows, a feature highly sought after in pharmacokinetic studies. With the rise of AI-driven drug discovery and high-throughput screening, the demand for well-characterized reference standards like Mefenamic acid-(benzoic ring-13C6) has intensified. Its application extends to drug-drug interaction studies, where precise measurement of metabolite ratios is essential for safety assessments.

Another hotspot in contemporary research is the role of NSAIDs in chronic inflammation and pain management. Mefenamic acid, the parent molecule of this labeled analog, is widely studied for its cyclooxygenase (COX) inhibition properties. The 13C6-labeled version facilitates deeper investigations into its metabolic pathways, addressing common search queries such as "how to track NSAID metabolism" or "best internal standards for COX inhibitor assays."

From a technical standpoint, Mefenamic acid-(benzoic ring-13C6) is synthesized under stringent Good Manufacturing Practices (GMP)-like conditions to ensure batch-to-batch consistency. This is critical for regulatory compliance in preclinical and clinical studies, aligning with trends in FDA and EMA guidelines for bioanalytical method validation. The compound's high chemical stability and solubility in organic solvents further enhance its practicality in lab settings.

In summary, Mefenamic acid-(benzoic ring-13C6) (CAS No. 1325559-19-0) represents a cutting-edge solution for researchers navigating the complexities of drug metabolism and analytical method development. Its alignment with trending topics like isotope labeling, precision analytics, and anti-inflammatory research ensures its relevance in both academic and industrial spheres. As the scientific community continues to prioritize data accuracy and reproducibility, this compound stands out as a cornerstone of modern pharmaceutical science.

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